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Compound of Interest |

Compound Name: 4-(2-Hydroxyethyl)cyclohexanol

CAS No.: 74058-21-2

Cat. No.: B1590616

\ J

4-(2-Hydroxyethyl)cyclohexanol (CAS 74058-21-2) is a bifunctional aliphatic diol that serves
as a critical building block in medicinal chemistry and advanced materials science. Unlike
simple glycols, this molecule features a rigid cyclohexane core separating a secondary
hydroxyl group (ring-bound) from a primary hydroxyl group (tethered via an ethyl chain).

This unique architecture offers two distinct advantages for researchers:
» Orthogonal Reactivity: The steric and electronic differentiation between the primary (

) and secondary (

) alcohols allows for selective functionalization without the need for complex protection-
deprotection sequences.

o Conformational Rigidity: The cyclohexane ring provides a defined spatial arrangement
(cis/trans isomerism), making it an ideal "spacer" or "linker" in fragment-based drug
discovery (FBDD) and proteolysis-targeting chimeras (PROTACS).

Chemical Architecture & Properties
Physicochemical Profile
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Property Value /| Description
CAS Number 74058-21-2
IUPAC Name 4-(2-Hydroxyethyl)cyclohexan-1-ol

Molecular Formula

Molecular Weight 144.21 g/mol

Appearance Colorless to pale yellow viscous liquid

Boiling Point 175 °C at 20 mmHg

Solubility Soluble in water, alcohols, DMSO; Amphiphilic

nature

Refractive Index

Stereochemical Complexity (Cis vs. Trans)

Commercially available 74058-21-2 is typically a mixture of cis and trans isomers.
Understanding this stereochemistry is vital for structure-activity relationship (SAR) studies.

e Trans-Isomer: The substituents (hydroxyl and hydroxyethyl) are in a 1,4-diequatorial
arrangement (thermodynamically favored). This provides a linear, extended geometry, ideal
for rigid linkers.

o Cis-Isomer: One substituent is axial and the other equatorial. This introduces a "kink" in the
molecular geometry, which can be exploited to induce turns in peptide mimetics or polymer
chains.

Synthetic Pathways & Production

The industrial and laboratory synthesis primarily relies on the catalytic hydrogenation of
aromatic precursors. This process converts the planar phenyl ring into a saturated cyclohexane
ring.

Primary Route: Hydrogenation of Tyrosol
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The most direct route involves the high-pressure hydrogenation of 4-(2-hydroxyethyl)phenol
(Tyrosol).

e Catalyst: Ruthenium on Carbon (Ru/C) or Rhodium on Alumina (Rh/Al

@)
).

» Conditions: 50-100 bar H
, 80-120 °C.

e Mechanism: Heterogeneous catalysis facilitates the syn-addition of hydrogen across the
aromatic system.

Synthetic Workflow Diagram

4-(2-Hydroxyethyl)phenol Reduction _ | catalytic Hydrogenation Yield >90% _ | 4-(2-Hydroxyethyl)cyclohexanol Optional _ Isomer Separation
(Tyrosol) =1 (H2, Ru/C, 100 bar) = (Cis/Trans Mixture) "] (Prep HPLC / Crystallization)

Click to download full resolution via product page

Figure 1: Catalytic hydrogenation pathway transforming the aromatic phenol into the saturated
cyclohexanol scaffold.

Reactivity & Functionalization Strategies

The power of CAS 74058-21-2 lies in the ability to differentiate its two hydroxyl groups. The
primary alcohol is sterically accessible and more nucleophilic, while the secondary alcohol is
sterically hindered by the ring environment.

Selective Functionalization Protocol

Scenario: You need to attach a drug payload to the primary alcohol while keeping the ring
hydroxyl free for solubility or hydrogen bonding.

o Selective Acylation/Silylation:
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o Reagent: 1.05 eq. TBDMS-CI, Imidazole, DCM, 0 °C.

o QOutcome: The primary alcohol reacts >95% selectively due to lower steric hindrance. The
secondary alcohol remains untouched.

o Validation:

H NMR will show a shift in the triplet signal of the
protons (approx 3.6 ppm) upon protection.

o Oxidation Logic:
o Reagent: TEMPO/NaOCI (Anelli Oxidation).

o Qutcome: Selective oxidation of the primary alcohol to the carboxylic acid (via aldehyde),
creating 4-hydroxycyclohexaneacetic acid. This transforms the linker into a
heterobifunctional scaffold (Alcohol + Acid).

Reactivity Logic Diagram

4-(2-Hydroxyethyl)cyclohexanol

Primary -OH (Ethyl Chain) Secondary -OH (Ring)
High Nucleophilicity Sterically Hindered
inetic Control hermodynamic Control
Selective Silylation (TBDMS) Requires Stronger Conditions
or Esterification or Catalytic Activation

Click to download full resolution via product page

Figure 2: Orthogonal reactivity map highlighting the kinetic preference of the primary alcohol
over the secondary ring alcohol.
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Applications in Drug Development & Materials
Medicinal Chemistry: The "Bioisostere" Advantage

In modern drug design, replacing a phenyl ring with a saturated cyclohexane ring (saturation)
often improves physicochemical properties:

» Solubility: The breakdown of planarity and the increase in
character (Fraction

) significantly enhances aqueous solubility.

o Metabolic Stability: The cyclohexane ring is generally less prone to oxidative metabolism by
CYP450 enzymes compared to electron-rich phenyl rings.

e Linker Chemistry: Used in PROTACSs to link an E3 ligase ligand to a target protein ligand.
The rigid cyclohexane core prevents the "collapse” of the linker, maintaining the necessary
distance for ternary complex formation.

Polymer Science

o Hyperbranched Polymers: Used as an

-type monomer intermediate (after modifying one group) for synthesizing hyperbranched
polyesters.

e Polyurethanes: Acts as a chain extender that introduces moisture resistance and mechanical
toughness due to the cycloaliphatic ring.

Handling, Stability, and Safety (SDS Summary)

Signal Word: Warning
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Hazard Class Statement Precaution
o ) Wash hands thoroughly after
Acute Toxicity (Oral) H302: Harmful if swallowed )
handling.
o o Wear protective gloves (Nitrile
Skin Irritation H315: Causes skin irritation
rubber).
o H319: Causes serious eye Wear eye protection/face
Eye Irritation o )
irritation shield.[1]

Storage:
o Store at room temperature (15-25 °C).

o Hygroscopic: Keep container tightly closed under inert gas (Argon/Nitrogen) if high purity is
required for anhydrous reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1590616#4-2-hydroxyethyl-cyclohexanol-cas-74058-
21-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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